Cas no 5652-41-5 (1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo- (9CI))

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo- (9CI) structure
5652-41-5 structure
Product Name:1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo- (9CI)
CAS No:5652-41-5
MF:C10H16N2O3S
MW:244.310641288757
CID:381982
PubChem ID:6604653
Update Time:2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo- (9CI)
    • Allobiotin(8CI)
    • NCGC00017315-01
    • Allobiotin, DL-
    • UNII-6L08Y4AOXW
    • 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-
    • D-Biotin ,(S)
    • Q27166494
    • 5-(2-Oxo-1,3,3a,4,6,6a-hexahydrothieno(3,4-d)imidazol-4-yl)pentanoic acid
    • 5-[(3aS,4S,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoic acid
    • Allobiotin
    • TNP00247
    • 6L08Y4AOXW
    • CHEMBL1315356
    • CHEBI:94689
    • BRD-K63899271-001-01-4
    • SCHEMBL20547409
    • 5652-41-5
    • Inchi: 1S/C10H16N2O3S/c13-8(14)4-2-1-3-7-9-6(5-16-7)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)/t6-,7+,9+/m1/s1
    • InChI Key: YBJHBAHKTGYVGT-FJXKBIBVSA-N
    • SMILES: S1C[C@@H]2[C@@H]([C@@H]1CCCCC(=O)O)NC(N2)=O

Computed Properties

  • Exact Mass: 244.08828
  • Monoisotopic Mass: 244.08816355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 78.43
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